Cas no 90971-88-3 (Methyl 2-bromo-5-methylbenzoate)

Methyl 2-bromo-5-methylbenzoate structure

90971-88-3 structure

Product Name:Methyl 2-bromo-5-methylbenzoate

CAS No:90971-88-3

MF:C₉H₉BrO₂

MW:229.070562124252

MDL:MFCD00144764

CID:799049

PubChem ID:15110996

Update Time:2024-10-26

Methyl 2-bromo-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-5-methylbenzoate
- Benzoic acid,2-bromo-5-methyl-, methyl ester
- 2-Bromo-5-methylbenzoic acid methyl ester
- BENZOIC ACID, 2-BROMO-5-METHYL-, METHYL ESTER
- 2-Bromo-5-methyl-benzoic acid methyl ester
- PYRAZCQFEMNXJA-UHFFFAOYSA-N
- methyl 2-bromo-5-methyl-benzoate
- AS03640
- 2-Bromo-5-methylbenzoic acid, methyl ester
- V8956
- 2-Bromo-5-methyl- Benzoic acid methyl ester
- ST24025222
- m-Toluic acid, 6-bromo-, methyl ester (7CI)
- AKOS015834891
- DA-17414
- A1-00236
- DS-15678
- CS-0046810
- 90971-88-3
- CL9610
- Methyl2-bromo-5-methylbenzoate
- MFCD00144764
- SCHEMBL221754
- DTXCID00519142
- SY104606
- EN300-270013
- DTXSID10568368
- MDL： MFCD00144764
- Inchi： 1S/C9H9BrO2/c1-6-3-4-8(10)7(5-6)9(11)12-2/h3-5H,1-2H3
- InChI Key： PYRAZCQFEMNXJA-UHFFFAOYSA-N
- SMILES： O=C(C1C(Br)=CC=C(C)C=1)OC

Computed Properties

Exact Mass: 227.97900
Monoisotopic Mass: 227.97859g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.8
Topological Polar Surface Area: 26.3

Experimental Properties

Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 270.1±20.0 ºC (760 Torr),
Flash Point: 117.2±21.8 ºC,
Solubility: Very slightly soluble (0.37 g/l) (25 º C),
PSA: 26.30000
LogP: 2.54410

Methyl 2-bromo-5-methylbenzoate Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Methyl 2-bromo-5-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM158886-5g	Methyl 2-bromo-5-methylbenzoate	90971-88-3	95%	5g	$184	2021-06-16
Chemenu	CM158886-10g	Methyl 2-bromo-5-methylbenzoate	90971-88-3	95%	10g	$281	2021-06-16
TRC	M295875-100mg	Methyl 2-bromo-5-methylbenzoate	90971-88-3		100mg	$64.00	2023-05-18
TRC	M295875-250mg	Methyl 2-bromo-5-methylbenzoate	90971-88-3		250mg	$87.00	2023-05-18
TRC	M295875-500mg	Methyl 2-bromo-5-methylbenzoate	90971-88-3		500mg	$133.00	2023-05-18
TRC	M295875-1g	Methyl 2-bromo-5-methylbenzoate	90971-88-3		1g	$ 145.00	2022-06-04
Alichem	A015008590-250mg	Methyl 2-bromo-5-methylbenzoate	90971-88-3	97%	250mg	$470.40	2023-08-31
Alichem	A015008590-500mg	Methyl 2-bromo-5-methylbenzoate	90971-88-3	97%	500mg	$863.90	2023-08-31
Alichem	A015008590-1g	Methyl 2-bromo-5-methylbenzoate	90971-88-3	97%	1g	$1475.10	2023-08-31
Apollo Scientific	OR315327-5g	Methyl 2-bromo-5-methylbenzoate	90971-88-3	98+%	5g	£15.00	2025-02-19

Methyl 2-bromo-5-methylbenzoate Production Method

Production Method 1

6967-82-4

18107-18-1

90971-88-3

Reaction Conditions

1.1 Solvents: Diethyl ether , Methanol , Toluene ; rt; 2 h, rt

Reference

: Supramolecular Control of Selectivity in Hydroformylation of Vinyl Arenes: Easy Access to Valuable β-Aldehyde Intermediates

Dydio, Pawel; Reek, Joost N. H., Angewandte Chemie, 2013, 52(14), 3878-3882

Production Method 2

6967-82-4

90971-88-3

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Dimethylformamide , Dichloromethane ; 0 °C; 1 h, rt
1.2 Solvents: Methanol ; 3 h, rt
1.3 Reagents: Sodium carbonate Solvents: Water ; neutralized, rt

Reference

: CuCl-catalyzed one-pot synthesis of 5,6-dihydropyrazolo[1,5-c]quinazolines

Guo, Shenghai; Wang, Jiliang; Li, Yan; Fan, Xuesen, Tetrahedron, 2014, 70(14), 2383-2388

Production Method 3

6967-82-4

90971-88-3

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 65 °C; 8 - 9 h, 65 °C

Reference

: Synthesis, docking and biological evaluation of thiadiazole and oxadiazole derivatives as antimicrobial and antioxidant agents

Zabiulla; Nagesh Khadri, M. J.; Bushra Begum, A.; Sunil, M. K.; Khanum, Shaukath Ara, Results in Chemistry, 2020, 2,

Production Method 4

6967-82-4

90971-88-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Methanol ; 3 h, reflux

Reference

: 3-(Adenosylthio)benzoic Acid Derivatives as SARS-CoV-2 Nsp14 Methyltransferase Inhibitors

Bobileva, Olga ; Bobrovs, Raitis ; Sirma, Evelina Elva; Kanepe, Iveta ; Bula, Anna L.; et al, Molecules, 2023, 28(2),

Production Method 5

6967-82-4

90971-88-3

Reaction Conditions

1.1 Catalysts: Sulfuric acid Solvents: Methanol ; 16 h, 65 °C; 65 °C → rt
1.2 Solvents: Water ; rt

Reference

: Selenium-Catalyzed C(sp3)-H Acyloxylation: Application in the Expedient Synthesis of Isobenzofuranones

Kraetzschmar, Felix; Kassel, Martin; Delony, Daniel; Breder, Alexander, Chemistry - A European Journal, 2015, 21(19), 7030-7034

Methyl 2-bromo-5-methylbenzoate Raw materials

Methyl 2-bromo-5-methylbenzoate Preparation Products

Methyl 2-bromo-5-methylbenzoate (90971-88-3)

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Cas no 90971-88-3 (Methyl 2-bromo-5-methylbenzoate)

Methyl 2-bromo-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Methyl 2-bromo-5-methylbenzoate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Methyl 2-bromo-5-methylbenzoate Pricemore >>

Methyl 2-bromo-5-methylbenzoate Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Methyl 2-bromo-5-methylbenzoate Raw materials

Methyl 2-bromo-5-methylbenzoate Preparation Products

Methyl 2-bromo-5-methylbenzoate Related Literature

Related Categories

90971-88-3 (Methyl 2-bromo-5-methylbenzoate) Related Products